Cas no 1804029-68-2 (3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1804029-68-2
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910998
• Update Time: 2025-05-21

3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-2-4-1-5(14)6(3-13)15-7(4)16-8(10,11)12/h1H,2,14H2
• InChI Key： ASRAKANPNOVJPP-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)N=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.7
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine

3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1804029-68-2)

The compound 3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine, identified by the CAS number 1804029-68-2, is a highly functionalized pyridine derivative with a diverse array of substituents that confer unique chemical and biological properties. This molecule has garnered significant attention in recent years due to its potential applications in drug discovery, materials science, and as a versatile building block in organic synthesis. The structure of this compound is characterized by the presence of an amino group at position 3, a chloromethyl group at position 5, a cyano group at position 2, and a trifluoromethoxy group at position 6 on the pyridine ring. These substituents not only enhance the molecule's reactivity but also provide opportunities for further functionalization.

The synthesis of 3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled the development of more efficient routes, often leveraging catalytic systems or microwave-assisted reactions to streamline the process. The introduction of the trifluoromethoxy group, for instance, has been optimized through the use of fluorination techniques that minimize side reactions and maximize product stability.

In terms of pharmacological activity, this compound has demonstrated promising results in preclinical studies. Researchers have reported that 3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine exhibits potent anti-tumor activity in vitro, particularly against certain types of cancer cells. The amino and cyano groups are believed to play a critical role in modulating the molecule's interaction with cellular targets, while the trifluoromethoxy group contributes to its lipophilicity and bioavailability. Furthermore, recent studies have explored its potential as an antimicrobial agent, with initial findings suggesting activity against a range of bacterial strains.

The environmental impact of this compound is another area of active research. Given its complex structure and functional groups, understanding its degradation pathways is essential for assessing its ecological footprint. Preliminary data indicate that under aerobic conditions, the molecule undergoes hydrolytic cleavage of the chloromethyl group, leading to the formation of less toxic byproducts. However, further investigations are required to fully characterize its environmental fate and toxicity.

In conclusion, 3-Amino-5-(chloromethyl)-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1804029-68-2) represents a valuable addition to the arsenal of advanced chemical compounds with diverse applications. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in medicine, materials science, and beyond.